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Compound of Interest

Compound Name: N-Acetyl-L-methionine-D3

Cat. No.: B12412049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for N-Acetyl-L-
methionine-D3. As a deuterated analog of N-Acetyl-L-methionine, its safety profile is largely

extrapolated from the non-labeled compound. This document compiles essential information

from various Safety Data Sheets (SDS) of N-Acetyl-L-methionine and its DL-racemic mixture to

ensure safe handling and use in a laboratory setting.

Disclaimer: A specific Safety Data Sheet for N-Acetyl-L-methionine-D3 was not located. The

following data is based on the safety profiles of N-Acetyl-L-methionine and N-Acetyl-DL-

methionine. The primary difference in the deuterated form is its molecular weight.

Core Safety and Identification
N-Acetyl-L-methionine-D3 is primarily utilized as a tracer or internal standard in research and

analytical applications.[1] While generally not classified as a hazardous substance, adherence

to good laboratory practices is crucial.[2]

Table 1: Chemical Identification
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Identifier Value

Chemical Name N-Acetyl-L-methionine-d3

Synonyms N-Acetylmethionine-d3

Molecular Formula C₇H₁₀D₃NO₃S

Molecular Weight 194.26 g/mol

CAS Number (for non-labeled) 65-82-7

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Data

Property Value Reference

Physical State Powder, Solid [3]

Appearance Off-white crystalline powder [2][3]

Odor Odorless [3]

Melting Point 104 - 107 °C [3]

Boiling Point No data available [3]

Solubility No data available [2]

Stability Stable under normal conditions [2][3]

Toxicological Information
Toxicological data is critical for assessing potential health hazards. The available data for the

non-deuterated form suggests low acute toxicity.

Table 3: Acute Toxicity Data
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Route Species Value Reference

Intraperitoneal Mouse

LD50: 6,700 mg/kg

(for N-Acetyl-DL-

methionine)

[2]

Oral Rat

LD50: > 5,000 mg/kg

(for N-Acetyl-DL-

methionine)

[4]

Inhalation Rat

LC50: > 5.25 mg/l (4h,

for N-Acetyl-DL-

methionine)

[4]

Health Effects:

Eye Contact: May cause eye irritation.[5]

Skin Contact: May cause skin irritation.[5]

Inhalation: May cause respiratory tract irritation.[5]

Ingestion: May cause irritation of the digestive tract.[5]

Carcinogenicity: Not classified as a carcinogen by IARC.[2]

Handling and Safety Precautions
Proper handling and the use of personal protective equipment (PPE) are essential to minimize

exposure and ensure a safe working environment.

Personal Protective Equipment (PPE) Workflow
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Personal Protective Equipment

Engineering Controls
(e.g., Fume Hood)

Eye Protection
(Safety Glasses/Goggles)

Always Use Hand Protection
(Gloves)

Body Protection
(Lab Coat)

Safe Handling
Complete

Handling
N-Acetyl-L-methionine-D3

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment workflow for handling N-Acetyl-L-
methionine-D3.

Table 4: Exposure Controls and Personal Protection

Control Parameter Recommendation Reference

Engineering Controls

Use in a well-ventilated area.

Facilities should be equipped

with an eyewash station and a

safety shower.

[5][6]

Eye/Face Protection
Wear approved safety glasses

or goggles.
[2]

Skin Protection
Handle with gloves. Wear a lab

coat.
[2][6]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation.

[2]

Hygiene Measures

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the laboratory.

[6]

First Aid Measures
In the event of accidental exposure, prompt and appropriate first aid is crucial.
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First Aid Response Flowchart

Routes of Exposure

First Aid Actions

Accidental Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse Eyes with Water Rinse Mouth, Do NOT Induce Vomiting

Seek Medical Attention

if irritation persists if irritation persists

Click to download full resolution via product page

Caption: Flowchart of first aid procedures following accidental exposure.

Table 5: First Aid Measures
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Exposure Route First Aid Procedure Reference

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration.

[2]

Skin Contact
Wash off with soap and plenty

of water.
[2]

Eye Contact
Flush eyes with water as a

precaution.
[2]

Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Do

NOT induce vomiting.

[2][5]

Fire-Fighting and Accidental Release Measures
Table 6: Fire-Fighting Information

Aspect Details Reference

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

[2]

Special Hazards

May produce hazardous

decomposition products such

as carbon oxides, nitrogen

oxides, and sulfur oxides upon

combustion.

[2]

Fire-fighter Protection

Wear self-contained breathing

apparatus for firefighting if

necessary.

[2]

Accidental Release:
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In case of a spill, sweep up the material and place it in a suitable, closed container for disposal.

[2] Avoid generating dust and prevent the material from entering drains.[2][6]

Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Disposal:

Dispose of waste in accordance with local, state, and federal regulations. Consider offering

surplus and non-recyclable solutions to a licensed disposal company.[2]

This guide is intended to provide a comprehensive overview of the safety data for N-Acetyl-L-
methionine-D3 based on the available information for its non-deuterated counterparts.

Researchers, scientists, and drug development professionals should always consult the most

current and specific safety information available and adhere to established laboratory safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12412049#n-acetyl-l-methionine-d3-safety-data-
sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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